Desacetyl Diltiazem D4
Desacetyl Diltiazem D4
One of the isotopic labelled form fo Desacetyl Diltiazem, which is a metabolite of Diltiazem.
Brand Name:
Vulcanchem
CAS No.:
112259-40-2
VCID:
VC0196583
InChI:
InChI=1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2
SMILES:
CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC
Molecular Formula:
C20H20D4N2O3S
Molecular Weight:
376.51
Desacetyl Diltiazem D4
CAS No.: 112259-40-2
Labelled Products
VCID: VC0196583
Molecular Formula: C20H20D4N2O3S
Molecular Weight: 376.51
Purity: 95% by HPLC; 98% atom D
CAS No. | 112259-40-2 |
---|---|
Product Name | Desacetyl Diltiazem D4 |
Molecular Formula | C20H20D4N2O3S |
Molecular Weight | 376.51 |
IUPAC Name | (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-[1,1,2,2-tetradeuterio-2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4-one |
Standard InChI | InChI=1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1/i12D2,13D2 |
SMILES | CN(C)CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC |
Description | One of the isotopic labelled form fo Desacetyl Diltiazem, which is a metabolite of Diltiazem. |
Purity | 95% by HPLC; 98% atom D |
Related CAS | 23515-45-9 (unlabelled) |
Synonyms | (2S-cis)-5-[2-(Dimethylamino)ethyl-1,1,2,2-d4]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one |
Tag | Diltiazem Impurities |
PubChem Compound | 71315569 |
Last Modified | Nov 11 2021 |
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